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Compound of Interest

Compound Name: Monepantel

Cat. No.: B609222

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monepantel is a novel anthelmintic agent belonging to the amino-acetonitrile derivative (AAD)
class of compounds. It is effective against a broad spectrum of gastrointestinal nematodes in
sheep, including strains resistant to other major anthelmintic classes.[1][2][3] Monepantel's
unique mode of action targets a nematode-specific clade of nicotinic acetylcholine receptor
subunits, leading to paralysis and death of the parasite.[1] This document provides a detailed
overview of the chemical structure and a plausible synthetic route for monepantel, based on
available scientific literature and patents.

Chemical Structure of Monepantel

Monepantel is a chiral molecule, with the (S)-enantiomer being the biologically active form.
The systematic IUPAC name for monepantel is N-{(2S)-2-cyano-1-[5-cyano-2-
(trifluoromethyl)phenoxy]propan-2-yl}-4-(trifluoromethylsulfanyl)benzamide.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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